6-(3,4-Dimethoxyphenyl)-2-((2-methoxyethyl)thio)-4-(trifluoromethyl)nicotinonitrile

• IUPAC Name: 6-(3,4-dimethoxyphenyl)-2-(2-methoxyethylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C18H17F3N2O3S/c1-24-6-7-27-17-12(10-22)13(18(19,20)21)9-14(23-17)11-4-5-15(25-2)16(8-11)26-3/h4-5,8-9H,6-7H2,1-3H3
• InChI Key: KSCKWPFSDFSDFS-UHFFFAOYSA-N
• Canonical SMILES: COCCSC1=C(C(=CC(=N1)C2=CC(=C(C=C2)OC)OC)C(F)(F)F)C#N
• Molecular Formula: C18H17F3N2O3S
• Molecular Weight: 398.4 g/mol

Description

6-(3,4-Dimethoxyphenyl)-2-((2-methoxyethyl)thio)-4-(trifluoromethyl)nicotinonitrile is a useful research compound. Its molecular formula is C18H17F3N2O3S and its molecular weight is 398.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of complex organic molecules, including nicotinonitrile derivatives, has been a significant area of application. For example, a study focused on the "Facile Synthesis and Crystal Structure of a Novel Cyanopyridine" illustrates the compound's role in creating cyanopyridines, which are crucial for pharmaceuticals and agrochemicals. The process involved multiple component reactions, showcasing the chemical's utility in organic synthesis and crystallography (Yang et al., 2011).

Antimicrobial Activities

The compound's derivatives have been explored for their antimicrobial properties. In "Synthesis and Antimicrobial Activity of (2-Methoxy/2-Amino)-6-{4'-[(4'''-Chlorophenyl) (Phenyl) Methyl Amino] Phenyl}-4-Aryl Nicotinonitrile," researchers synthesized nicotinonitrile derivatives and evaluated their antimicrobial efficacy against various bacteria and fungi, indicating the potential of these compounds in developing new antimicrobial agents (J. V. Guna et al., 2015).

Crystallography and Material Sciences

The compound and its derivatives also play a critical role in crystallography, helping to understand molecular structures and interactions. The study "6-(4-Bromophenyl)-2-ethoxy-4-(2,4,6-trimethoxyphenyl)nicotinonitrile1" reveals insights into the crystal packing and molecular interactions of nicotinonitrile derivatives, contributing to material science and the design of molecular materials (S. Chantrapromma et al., 2009).